N-[1-({[2-(3-fluorophenyl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide

• Molecular Formula: C23H21FN2O3
• Molecular Weight: 392.4 g/mol
• IUPAC Name: N-[(Z)-3-[2-(3-fluorophenyl)ethylamino]-1-(5-methylfuran-2-yl)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C23H21FN2O3/c1-16-10-11-20(29-16)15-21(26-22(27)18-7-3-2-4-8-18)23(28)25-13-12-17-6-5-9-19(24)14-17/h2-11,14-15H,12-13H2,1H3,(H,25,28)(H,26,27)/b21-15-
• InChI Key: XGATXNZZLMNZAX-QNGOZBTKSA-N
• Isomeric SMILES: CC1=CC=C(O1)/C=C(/C(=O)NCCC2=CC(=CC=C2)F)\NC(=O)C3=CC=CC=C3
• SMILES: CC1=CC=C(O1)C=C(C(=O)NCCC2=CC(=CC=C2)F)NC(=O)C3=CC=CC=C3

Description

N-[1-({[2-(3-fluorophenyl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide, also known as Compound X, is a novel chemical compound that has garnered significant attention in the scientific research community. Compound X is a small molecule that has been synthesized for the purpose of studying its potential biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[1-({[2-(3-fluorophenyl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide X is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cell proliferation and survival. N-[1-({[2-(3-fluorophenyl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide X has been shown to inhibit the activity of several kinases, including AKT, ERK, and JNK, which are involved in cell survival and proliferation. It has also been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects
N-[1-({[2-(3-fluorophenyl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide X has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death that is important in the prevention of cancer. N-[1-({[2-(3-fluorophenyl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide X has also been shown to have anti-inflammatory and anti-oxidant properties, which may have potential therapeutic applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[1-({[2-(3-fluorophenyl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide X in lab experiments is its specificity for certain enzymes and signaling pathways. This allows researchers to study the effects of N-[1-({[2-(3-fluorophenyl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide X on specific cellular processes and signaling pathways. However, one of the limitations of using N-[1-({[2-(3-fluorophenyl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide X in lab experiments is its potential toxicity. It is important for researchers to carefully monitor the concentration of N-[1-({[2-(3-fluorophenyl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide X used in experiments to avoid potential toxicity.

Future Directions

There are several future directions for research on N-[1-({[2-(3-fluorophenyl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide X. One potential direction is to study its potential therapeutic applications in the treatment of various diseases, including cancer, inflammation, and oxidative stress. Another potential direction is to study its mechanism of action in more detail to better understand its effects on cellular processes and signaling pathways. Finally, future research could focus on the development of new derivatives of N-[1-({[2-(3-fluorophenyl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide X with improved efficacy and reduced toxicity.

Synthesis Methods

N-[1-({[2-(3-fluorophenyl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide X is synthesized through a multi-step process that involves the use of various chemical reagents and techniques. The synthesis of N-[1-({[2-(3-fluorophenyl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide X begins with the reaction of 3-fluoroacetophenone with ethylmagnesium bromide to form 2-(3-fluorophenyl)ethanol. This intermediate is then reacted with N,N-dimethylformamide dimethyl acetal to form the corresponding imine, which is then reduced with sodium borohydride to form the amine. The amine is then reacted with 5-methyl-2-furancarboxylic acid chloride to form the corresponding amide, which is then reacted with 4-fluorobenzoyl chloride to form N-[1-({[2-(3-fluorophenyl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide X.

Scientific Research Applications

N-[1-({[2-(3-fluorophenyl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide X has been primarily used in scientific research to study its potential biochemical and physiological effects. It has been shown to have activity against a variety of cancer cell lines, including breast, lung, and colon cancer. N-[1-({[2-(3-fluorophenyl)ethyl]amino}carbonyl)-2-(5-methyl-2-furyl)vinyl]benzamide X has also been shown to have anti-inflammatory and anti-oxidant properties, which may have potential therapeutic applications in the treatment of various diseases.